Cas no 2252392-53-1 (Azido-PEG11-Alcohol)

• Product Name: Azido-PEG11-Alcohol
• CAS No: 2252392-53-1
• MF: C₂₂H₄₅N₃O₁₁
• MW: 527.606207609177
• CID: 5052092
• PubChem ID: 102514758
• Update Time: 2025-05-23

Azido-PEG11-Alcohol Chemical and Physical Properties

Names and Identifiers

• Azido-PEG11-Alcohol
• 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• 32-azido-3,6,9,12,15,18,21,24,27,30-decaoxadotriacontan-1-ol
• BP-22977
• 2252392-53-1
• DA-50871
• N3-PEG11-OH2252392-53-1
• AKOS040742960
• HY-140802
• TS-08030
• CS-0114583

• Inchi： 1S/C22H45N3O11/c23-25-24-1-3-27-5-7-29-9-11-31-13-15-33-17-19-35-21-22-36-20-18-34-16-14-32-12-10-30-8-6-28-4-2-26/h26H,1-22H2
• InChI Key： QBBFWGPQBOSPDN-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCO)CCOCCOCCOCCOCCOCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 527.30540926g/mol
• Monoisotopic Mass: 527.30540926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 36
• Rotatable Bond Count: 32
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 127

Additional information on Azido-PEG11-Alcohol

Professional Introduction to Azido-PEG11-Alcohol (CAS No. 2252392-53-1)

Azido-PEG11-Alcohol, with the chemical name Azido-polyethylene glycol 11-carboxylic acid, is a specialized compound characterized by its molecular formula and a unique structural configuration. This compound, identified by the CAS number CAS No. 2252392-53-1, has garnered significant attention in the field of pharmaceutical chemistry and biotechnology due to its versatile applications. The presence of an azide functional group and a PEG (polyethylene glycol) chain imparts distinct chemical properties that make it invaluable in drug development and molecular biology research.

The Azido-PEG11-Alcohol molecule is synthesized through a series of well-defined chemical reactions that ensure high purity and yield. The polyethylene glycol (PEG) moiety, which is a long-chain polymer, enhances the solubility and stability of the compound, making it suitable for various biochemical applications. The azide group, on the other hand, serves as a versatile handle for further chemical modifications, enabling researchers to attach or detach functional groups as needed.

In recent years, the use of PEGylated compounds has seen a surge in popularity due to their ability to improve pharmacokinetics and reduce immunogenicity. The introduction of an azide group into the PEG chain opens up new possibilities for site-specific modifications, which is crucial for developing targeted therapies. For instance, researchers have utilized Azido-PEG11-Alcohol in the synthesis of conjugates that combine therapeutic agents with imaging probes, enhancing diagnostic capabilities.

One of the most compelling applications of Azido-PEG11-Alcohol is in the field of click chemistry. Click reactions, particularly those involving azides and alkynes, are known for their high efficiency and selectivity. The azide functionality in this compound allows for rapid and predictable coupling with alkynyl-containing molecules, facilitating the creation of complex biomolecular structures. This has been particularly useful in the development of novel drug delivery systems and biomaterials.

Recent studies have also explored the use of Azido-PEG11-Alcohol in antibody-drug conjugates (ADCs). ADCs are a class of targeted cancer therapies that consist of an antibody linked to a cytotoxic payload. The PEG moiety helps to prolong the circulation time of the ADC, while the azide group provides a site for site-specific conjugation. This has led to improved efficacy and reduced side effects in clinical trials.

The versatility of Azido-PEG11-Alcohol extends beyond pharmaceutical applications. In nanotechnology, for example, this compound has been used to modify the surface properties of nanoparticles, enhancing their biocompatibility and functionality. The ability to attach various functional groups via the azide handle allows for tailored interactions with biological systems, making it an invaluable tool in drug delivery and diagnostics.

From a research perspective, Azido-PEG11-Alcohol has been instrumental in advancing our understanding of biomolecular interactions. By incorporating this compound into probes and reporters, scientists can study dynamic processes within cells with high precision. The PEG chain provides steric hindrance, reducing non-specific binding, while the azide group allows for selective labeling.

The synthesis and application of Azido-PEG11-Alcohol also highlight the importance of green chemistry principles. Modern synthetic methods focus on minimizing waste and improving efficiency, ensuring that compounds like this are produced sustainably. Researchers have developed protocols that utilize recyclable catalysts and solvents, aligning with global efforts to reduce environmental impact.

In conclusion, Azido-PEG11-Alcohol (CAS No. 2252392-53-1) represents a significant advancement in biotechnological research and pharmaceutical development. Its unique structure and functional properties make it a valuable tool for creating novel therapeutics and diagnostic agents. As research continues to evolve, we can expect even more innovative applications to emerge from this versatile compound.